Cas no 842115-97-3 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 842115-97-3
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6296594
• PubChem ID: 2995962
• Update Time: 2025-05-20

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide
• F1813-0008
• AKOS000470588
• 842115-97-3
• SR-01000305776
• N-(4,7-dimethylbenzo[d]thiazol-2-yl)acetamide
• SR-01000305776-1
• AP-970/43376455

• Inchi： 1S/C11H12N2OS/c1-6-4-5-7(2)10-9(6)13-11(15-10)12-8(3)14/h4-5H,1-3H3,(H,12,13,14)
• InChI Key： AGTMSKUIPBRYFR-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC2C(C)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide

N-(4,7-Dimethyl-1,3-Benzothiazol-2-Yl)Acetamide: A Comprehensive Overview

N-(4,7-Dimethyl-1,3-benzothiazol-2-yl)acetamide, identified by the CAS number 842115-97-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in enhancing the performance of certain materials and its potential as a precursor in the synthesis of advanced chemical compounds.

The molecular structure of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide is characterized by a benzothiazole ring system with methyl substituents at positions 4 and 7. The acetamide group attached at position 2 of the benzothiazole ring contributes to its reactivity and functional versatility. This structure makes it an ideal candidate for exploring new chemical reactions and material properties.

Recent research has focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided deeper insights into its electronic properties and molecular interactions. For instance, a study published in 2023 demonstrated that the compound exhibits unique fluorescence properties under UV light, which could be exploited in sensing applications.

In terms of applications, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide has shown promise in the development of high-performance polymers and composites. Its ability to form stable amide bonds makes it a valuable building block in polymer chemistry. Additionally, its thermal stability and mechanical properties have been studied extensively, revealing its potential use in high-temperature applications.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For example, a recent study optimized the reaction conditions for the formation of the benzothiazole ring system, significantly improving the overall synthesis efficiency.

Furthermore, the compound has been investigated for its potential in drug delivery systems due to its biocompatibility and controlled release properties. Studies have shown that it can be used as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

In conclusion, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)acetamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in developing innovative materials and chemical processes.